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Aflatoxin R0, also known as Aflatoxicol, is a significant mycotoxin belonging to the aflatoxin

family—a group of toxic and carcinogenic secondary metabolites produced primarily by fungi of

the Aspergillus genus, notably Aspergillus flavus and Aspergillus parasiticus.[1][2][3] Unlike the

more commonly discussed aflatoxins B1, B2, G1, and G2, Aflatoxin R0 is a principal metabolic

product of Aflatoxin B1 (AFB1).[1][2][4][5][6] This metabolic conversion is not restricted to the

producing fungi, such as Rhizopus spp., but also occurs in the tissues of animals and humans

upon ingestion of AFB1-contaminated food and feed.[1][7]

The significance of Aflatoxin R0 for researchers, toxicologists, and drug development

professionals lies in its interconvertibility with AFB1, the most potent known natural carcinogen.

[1][7] This bioconversion acts as a reservoir, potentially regenerating the parent toxin and

contributing to the overall toxicological burden.[1] As a grain and livestock feed contaminant, its

presence is a critical indicator of AFB1 exposure and metabolism.[2] Understanding the unique

chemical and molecular characteristics of Aflatoxin R0 is therefore paramount for accurate risk

assessment, the development of sensitive detection methods, and the design of effective

detoxification strategies.
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Part 1: Chemical Identity and Molecular Properties
of Aflatoxin R0
Aflatoxin R0 is a complex heterocyclic compound. Its structure is derived from the reduction of

the cyclopentenone carbonyl group of Aflatoxin B1 to a hydroxyl group. This seemingly minor

structural modification significantly alters its physicochemical properties while retaining the core

furo[2,3-h]coumarin skeleton responsible for its toxic potential.

Systematic Nomenclature and Structural Identifiers
IUPAC Name: (3S,7R,16S)-16-hydroxy-11-methoxy-6,8,19-

trioxapentacyclo[10.7.0.0²,⁹.0³,⁷.0¹³,¹⁷]nonadeca-1,4,9,11,13(17)-pentaen-18-one[6]

Common Names: Aflatoxicol, Aflatoxin R0[1][4][6]

CAS Number: 29611-03-8[4][6]

Chemical Structure Diagram

Aflatoxin R0 (Aflatoxicol)

structure
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Caption: Chemical structure of Aflatoxin R0.

Molecular and Physicochemical Properties
The molecular properties of Aflatoxin R0 are summarized in the table below. These data are

crucial for designing analytical methods, predicting its behavior in biological systems, and

developing purification protocols.
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Property Value Source(s)

Molecular Formula C₁₇H₁₄O₆ [1][4][6][8]

Molecular Weight 314.29 g/mol [1][4][6][8]

Appearance
White to off-white crystalline

powder
[2][4]

Solubility

Soluble in methanol, ethanol,

DMSO, ethyl acetate; Insoluble

in water

[2]

Stereochemistry
Absolute, with 3 defined

stereocenters
[8]

Storage

Store at -20°C, protected from

light, under nitrogen

atmosphere

[4]

Part 2: Biological Activity and Toxicological Profile
Aflatoxin R0's toxicity is intrinsically linked to its role as a metabolite of Aflatoxin B1. The

biotransformation is a critical aspect of its mechanism of action, influencing the persistence and

overall carcinogenicity of the parent compound.

Metabolic Pathway: The Aflatoxin B1-Aflatoxicol
Interconversion
Upon ingestion, Aflatoxin B1 is metabolized in the liver by cytosolic reductase enzymes,

leading to the formation of Aflatoxin R0.[9] This reaction is reversible, allowing Aflatoxicol to be

oxidized back to Aflatoxin B1, thereby serving as a toxic reservoir that can prolong the

exposure of tissues to the potent carcinogen.[1]
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Caption: Reversible metabolic conversion of Aflatoxin B1 to Aflatoxin R0.

Mechanism of Carcinogenicity and Genotoxicity
Like its precursor, Aflatoxin R0 is considered a mutagenic and carcinogenic mycotoxin.[1][4]

Its toxicity is mediated through the same fundamental mechanism as Aflatoxin B1: the

formation of DNA adducts.[2] While AFB1 itself must be activated by cytochrome P450

enzymes to a reactive epoxide (AFB1-8,9-epoxide) to bind to DNA, the re-oxidation of

Aflatoxin R0 back to AFB1 ensures a sustained supply of the substrate for this bioactivation

process.[9][10] The resulting DNA adducts can lead to mutations, particularly G→T

transversions in the p53 tumor suppressor gene, a critical event in the development of

hepatocellular carcinoma.[11]

The primary health concerns associated with exposure include:

Hepatotoxicity: Acute exposure can lead to hepatic necrosis, while chronic exposure is linked

to cirrhosis and liver cancer.[11][12]

Carcinogenicity: Classified as a carcinogen, primarily targeting the liver.[2]

Immunosuppression: Chronic exposure can impair immune function, increasing susceptibility

to infections.[11][13]
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Part 3: Analytical Methodologies for Detection and
Quantification
The detection of Aflatoxin R0 in complex matrices like food, feed, and biological tissues

requires robust analytical workflows. The methods are generally applicable to the broader class

of aflatoxins and rely on efficient extraction, cleanup, and sensitive detection.[14]

General Analytical Workflow
A typical analytical procedure involves sample preparation (extraction and cleanup) followed by

chromatographic separation and detection.
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Caption: Standard workflow for the analysis of Aflatoxin R0.

Experimental Protocol: Aflatoxin Extraction and Cleanup
This protocol outlines a generalized method for extracting aflatoxins from a solid matrix (e.g.,

ground peanuts), which is a common and critical step prior to instrumental analysis.[15]
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Objective: To extract and purify Aflatoxin R0 from a contaminated sample for subsequent

analysis by HPLC-FLD.

Materials:

Homogenized sample (e.g., 25 g of peanut paste)

Extraction solvent: Methanol:Water (70:30, v/v)

Sodium chloride (NaCl)

High-speed blender

Filter paper

Solid-Phase Extraction (SPE) C18 cartridges or Immunoaffinity Columns (IAC) specific for

aflatoxins

Phosphate-buffered saline (PBS) for IAC

Elution solvent (e.g., Methanol or Acetonitrile)

Nitrogen evaporator

Methodology:

Extraction: a. Weigh 25 g of the homogenized sample into a blender jar. b. Add 5 g of NaCl

and 125 mL of the methanol:water (70:30) extraction solvent.[15] c. Blend at high speed for 2

minutes to create a slurry. d. Filter the extract through fluted filter paper to separate the liquid

phase.

Cleanup using Immunoaffinity Column (IAC): a. Dilute a known volume of the filtered extract

with PBS as per the IAC manufacturer's instructions. This is critical to ensure proper

antibody binding. b. Pass the diluted extract through the immunoaffinity column at a slow,

steady flow rate (e.g., 1-2 mL/min). The antibodies within the column will selectively bind to

the aflatoxins.[16] c. Wash the column with water or PBS to remove matrix interferences

while the aflatoxins remain bound. d. Elute the purified aflatoxins from the column using a

small volume of methanol. e. Collect the eluate.
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Concentration: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b.

Reconstitute the residue in a small, precise volume of mobile phase (e.g., 500 µL) suitable

for HPLC injection.

Causality and Trustworthiness: This protocol is designed for high recovery and purity. The use

of a polar solvent mixture (methanol/water) efficiently extracts the moderately polar aflatoxins.

[16] The IAC cleanup step provides exceptional specificity, as it relies on the highly selective

binding between antibodies and the aflatoxin molecule, thereby removing co-extractive

compounds that could interfere with detection.[15][16] This self-validating system ensures that

the final extract is a clean and concentrated representation of the aflatoxins present in the

original sample, leading to reliable and reproducible quantification.

Conclusion
Aflatoxin R0 represents a crucial, yet often overlooked, component of the total aflatoxin threat.

Its chemical properties, particularly its relationship as a reversible metabolite of the highly

potent Aflatoxin B1, underscore its importance in toxicology and food safety. For researchers

and drug development professionals, understanding its structure and behavior is essential for

developing comprehensive models of aflatoxin toxicity and for designing analytical methods

that can accurately capture the full scope of contamination. The continued refinement of

extraction and detection protocols will remain a key objective in mitigating the health risks

posed by this family of mycotoxins.

References
AFLATOXICOL - gsrs. (n.d.). Retrieved February 20, 2026, from [Link]

FSSAI. (2016, May 25). MANUAL OF METHODS OF ANALYSIS OF FOODS

MYCOTOXINS. Retrieved February 20, 2026, from [Link]

National Institutes of Health. (n.d.). Aflatoxins | C17H12O7 | CID 14421 - PubChem.

Retrieved February 20, 2026, from [Link]

Rushing, B. R., & Selim, M. I. (2019). Aflatoxin Contamination, Its Impact and Management

Strategies: An Updated Review. PMC. Retrieved February 20, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7551558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9914313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7551558/
https://www.benchchem.com/product/b1217200/docs?utm_src=pdf-body#introduction-situating-aflatoxin-r0-in-the-mycotoxin-landscape
https://gsrs.ncats.nih.gov/substance/45I1K5482V
https://www.fssai.gov.in/upload/uploadfiles/files/Mycotoxin_Manual.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Aflatoxins
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8989511/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vankayalapati, V. K. (2018, May 25). Aflatoxins: Properties, Toxicity and Detoxification.

Juniper Publishers. Retrieved February 20, 2026, from [Link]

Hong, S. Y., Lee, M. K., & Kim, J. H. (2016). Activation of Aflatoxin Biosynthesis Alleviates

Total ROS in Aspergillus parasiticus. NIH. Retrieved February 20, 2026, from [Link]

Vankayalapati, V. K. (2018, May 25). Aflatoxins: Properties, Toxicity and Detoxification.

Juniper Publishers. Retrieved February 20, 2026, from [Link]

Wacoo, A. P., Wendiro, D., Vuzi, P. C., & Hawumba, J. F. (2014). Methods for Detection of

Aflatoxins in Agricultural Food Crops. ResearchGate. Retrieved February 20, 2026, from

[Link]

Wikipedia. (n.d.). Aflatoxin. Retrieved February 20, 2026, from [Link]

Tijjani, H., & Alshahrani, A. M. (2023, February 19). Aflatoxin Toxicity - StatPearls. NCBI

Bookshelf. Retrieved February 20, 2026, from [Link]

Kovács, M. (2020, August 14). Detection of Aflatoxins in Different Matrices and Food-Chain

Positions. Frontiers. Retrieved February 20, 2026, from [Link]

National Institutes of Health. (n.d.). Aflatoxicol | C17H14O6 | CID 104744 - PubChem.

Retrieved February 20, 2026, from [Link]

D'Ovidio, K. L., et al. (2022). Current Developments of Analytical Methodologies for

Aflatoxins' Determination in Food during the Last Decade (2013–2022), with a Particular

Focus on Nuts and Nut Products. PMC. Retrieved February 20, 2026, from [Link]

Adithi, G., & Sreenivasa, M. Y. (2025, November 10). Biosynthetic genes involved in the

production of mycotoxins and their regulation. New Food Magazine. Retrieved February 20,

2026, from [Link]

Yu, J. (2012, October 25). Current Understanding on Aflatoxin Biosynthesis and Future

Perspective in Reducing Aflatoxin Contamination. MDPI. Retrieved February 20, 2026, from

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://juniperpublishers.com/nfsij/pdf/NFSIJ.MS.ID.555696.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5198539/
https://juniperpublishers.com/nfsij/fulltext/NFSIJ.MS.ID.555696.php
https://www.researchgate.net/publication/264448762_Methods_for_Detection_of_Aflatoxins_in_Agricultural_Food_Crops
https://en.wikipedia.org/wiki/Aflatoxin
https://www.ncbi.nlm.nih.gov/books/NBK560634/
https://www.frontiersin.org/articles/10.3389/fmicb.2020.01948/full
https://pubchem.ncbi.nlm.nih.gov/compound/104744
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9642022/
https://www.newfoodmagazine.com/article/189950/biosynthetic-genes-involved-in-the-production-of-mycotoxins-and-their-regulation/
https://www.mdpi.com/2072-6651/4/11/1024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amare, A., & Keller, N. P. (2021, July 27). Aflatoxin Biosynthesis, Genetic Regulation,

Toxicity, and Control Strategies: A Review. SciSpace. Retrieved February 20, 2026, from

[Link]

Al-Anati, L., & Petzinger, E. (2023, January 9). Aflatoxins: Source, Detection, Clinical

Features and Prevention. MDPI. Retrieved February 20, 2026, from [Link]

Muthusamy, S. P. (2024, September 19). An overview of production, mechanism of action,

incidences, diagnosis, prevention and mitigation of aflatoxicosis. The Pharma Innovation

Journal. Retrieved February 20, 2026, from [Link]

Aiko, V., & Edamana, V. (2024). Aflatoxin Toxicology: Unraveling the Comprehensive

Overview of a Potent Mycotoxin. bepls. Retrieved February 20, 2026, from [Link]

Ayelign, A., & Tadesse, A. (2023, February 16). Public Health Impact of Aflatoxin;. MedCrave

online. Retrieved February 20, 2026, from [Link]

ResearchGate. (n.d.). Physical and chemical properties of major aflatoxins. [Download

Table]. Retrieved February 20, 2026, from [Link]

SUST Repository. (n.d.). Table (2-1): Chemical properties of aflatoxins. Retrieved February

20, 2026, from [Link]

Roze, L. V., et al. (2015). Aflatoxin Biosynthesis Is a Novel Source of Reactive Oxygen

Species—A Potential Redox Signal to Initiate Resistance to Oxidative Stress?.

ResearchGate. Retrieved February 20, 2026, from [Link]

Lee, H. J., et al. (2019). A Review: Sample Preparation and Chromatographic Technologies

for Detection of Aflatoxins in Foods. PMC. Retrieved February 20, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://typeset.io/papers/aflatoxin-biosynthesis-genetic-regulation-toxicity-and-2l0w3j0q
https://www.mdpi.com/2072-6651/15/2/101
https://www.thepharmajournal.com/archives/2024/vol13issue9/PartC/13-9-27-567.pdf
https://www.bepls.com/index.php/bepls/article/view/154
https://medcraveonline.com/IJCAM/public-health-impact-of-aflatoxin-a-review.html
https://www.researchgate.net/figure/Physical-and-chemical-properties-of-major-aflatoxins_tbl1_325350917
https://repository.sust.edu/handle/123456789/12022
https://www.researchgate.net/publication/275025983_Aflatoxin_Biosynthesis_Is_a_Novel_Source_of_Reactive_Oxygen_Species-A_Potential_Redox_Signal_to_Initiate_Resistance_to_Oxidative_Stress
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6640628/
https://www.benchchem.com/product/b1217200?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. Aflatoxicol - LKT Labs [lktlabs.com]

3. scispace.com [scispace.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. Aflatoxicol | C17H14O6 | CID 104744 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Aflatoxin Contamination, Its Impact and Management Strategies: An Updated Review -
PMC [pmc.ncbi.nlm.nih.gov]

8. GSRS [gsrs.ncats.nih.gov]

9. veterinarypaper.com [veterinarypaper.com]

10. Aflatoxins: Source, Detection, Clinical Features and Prevention [mdpi.com]

11. Aflatoxin Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

12. Aflatoxin - Wikipedia [en.wikipedia.org]

13. bepls.com [bepls.com]

14. researchgate.net [researchgate.net]

15. Current Developments of Analytical Methodologies for Aflatoxins’ Determination in Food
during the Last Decade (2013–2022), with a Particular Focus on Nuts and Nut Products -
PMC [pmc.ncbi.nlm.nih.gov]

16. A Review: Sample Preparation and Chromatographic Technologies for Detection of
Aflatoxins in Foods - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: Situating Aflatoxin R0 in the Mycotoxin
Landscape]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217200/docs#introduction-situating-aflatoxin-r0-in-
the-mycotoxin-landscape]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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